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Compound of Interest

Compound Name:
1-Butanol, 4,4,4-trifluoro-1-

methoxy-

CAS No.: 92670-98-9

Cat. No.: B12104049

Get Quote

An In-depth Analysis of "1-Butanol, 4,4,4-trifluoro-1-methoxy-" and its Commercially

Available Analogue, 4,4,4-Trifluoro-1-butanol

For researchers and drug development professionals, the strategic incorporation of fluorine into

organic molecules is a cornerstone of modern medicinal chemistry. The unique properties of

fluorine can significantly enhance the pharmacokinetic and pharmacodynamic profiles of drug

candidates. This guide addresses the commercial availability and technical landscape of "1-
Butanol, 4,4,4-trifluoro-1-methoxy-," a query that leads to an exploration of its closely related

and commercially prevalent analogue, 4,4,4-Trifluoro-1-butanol (CAS: 461-18-7).

Initial searches for "1-Butanol, 4,4,4-trifluoro-1-methoxy-" do not yield a commercially

available compound under this specific nomenclature, nor a registered CAS number. It is likely

that this name is a non-standard representation or a novel, non-commercialized derivative.

However, the closely related fluorinated alcohol, 4,4,4-Trifluoro-1-butanol, is readily available

from multiple suppliers and serves as a critical building block in the synthesis of advanced

materials and pharmaceuticals. This guide will focus on the technical specifications,
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commercial suppliers, and scientific applications of 4,4,4-Trifluoro-1-butanol, providing a

valuable resource for researchers working with fluorinated compounds.

Physicochemical Properties of 4,4,4-Trifluoro-1-
butanol
Understanding the fundamental properties of a chemical is paramount for its effective

application in research and development. Below is a summary of the key physicochemical

characteristics of 4,4,4-Trifluoro-1-butanol.

Property Value

CAS Number 461-18-7

Molecular Formula C4H7F3O

Molecular Weight 128.09 g/mol

Appearance Colorless to pale yellow liquid[1]

Boiling Point 123-127 °C at 760 mmHg

Density 1.212 g/mL at 25 °C

Refractive Index n20/D 1.343

Synonyms 4,4,4-Trifluoro-n-butanol

Commercial Availability and Key Suppliers
4,4,4-Trifluoro-1-butanol is available from a range of chemical suppliers, catering to both

research and bulk-scale requirements. The purity levels and available quantities vary by

supplier.
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Supplier Purity Available Quantities

Sigma-Aldrich (MilliporeSigma) 98% Gram to kilogram scale

Thermo Scientific Chemicals

(Alfa Aesar)
97%

1 g, 5 g, and larger

quantities[1][2][3]

Chem-Impex ≥ 98% (GC) Inquire for quantities[4]

Tosoh Finechem Not specified Bulk quantities[5]

Researchers are advised to consult the suppliers' websites for the most current information on

availability, pricing, and safety data sheets (SDS).

Applications in Research and Drug Development
The trifluoromethyl group in 4,4,4-Trifluoro-1-butanol imparts unique properties that make it a

valuable reagent and building block in several scientific domains.

Pharmaceutical and Agrochemical Synthesis
The introduction of fluorine into bioactive molecules can modulate their lipophilicity, metabolic

stability, and binding affinity.[4][6] 4,4,4-Trifluoro-1-butanol serves as a key intermediate in the

synthesis of fluorinated pharmaceuticals and agrochemicals.[4][7] Its trifluoromethyl group can

significantly alter the biological activity of target molecules.[4]

Advanced Materials and Liquid Crystals
This fluorinated alcohol is utilized in the development of specialty polymers and advanced

materials, where its incorporation can enhance thermal stability and chemical resistance.[4]

Furthermore, it is a precursor for the synthesis of biphenyl liquid crystal materials containing

fluoroalkyl ethers.[7]

Solvent Applications
4,4,4-Trifluoro-1-butanol can be employed as a specialized solvent in organic synthesis,

particularly for reactions that require polar aprotic conditions.[4]

Synthetic Methodologies
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Several synthetic routes for 4,4,4-Trifluoro-1-butanol have been reported in the patent

literature, offering insights into its production. The choice of a particular method often depends

on factors such as the availability of starting materials, desired scale, and overall cost-

effectiveness.

Representative Synthetic Workflow
A common approach involves the reduction of a corresponding trifluorinated carboxylic acid

ester. The following diagram illustrates a generalized workflow for the synthesis of 4,4,4-

Trifluoro-1-butanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b12104049?utm_src=pdf-custom-synthesis#bc-rfq
https://www.pharmacyjournal.org/archives/2025/vol7issue2/PartB/7-2-19-656.pdf
https://www.chemicalbook.com/article/synthesis-and-application-of-4-4-4-trifluoro-1-butanol.htm
https://www.thermofisher.com/order/catalog/product/B21460.06
https://www.thermofisher.com/order/catalog/product/B21460.06
https://www.researchgate.net/publication/305819367_Fluorination_methods_in_drug_discovery
https://www.cphi-online.com/product/4-4-4-trifluoro-1-butanol/
https://www.researchgate.net/publication/395256660_Fluorine_in_drug_discovery_Role_design_and_case_studies
https://www.chemimpex.com/es/products/46255
https://www.benchchem.com/product/b12104049/docs#navigating-the-landscape-of-trifluorinated-butanols-a-technical-guide-for-researchers
https://www.benchchem.com/product/b12104049/docs#navigating-the-landscape-of-trifluorinated-butanols-a-technical-guide-for-researchers
https://www.benchchem.com/product/b12104049/docs#navigating-the-landscape-of-trifluorinated-butanols-a-technical-guide-for-researchers
https://www.benchchem.com/product/b12104049/docs#navigating-the-landscape-of-trifluorinated-butanols-a-technical-guide-for-researchers
https://www.benchchem.com/product/b12104049?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12104049?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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